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Compound of Interest

Compound Name: 6-(3-Pyridinyl)-5-hexynenitrile

Cat. No.: B8668697

CAS Number: 88940-62-9

This technical guide provides a comprehensive overview of 6-(3-Pyridinyl)-5-hexynenitrile for
researchers, scientists, and drug development professionals. The document details the
compound's chemical and physical properties, a known synthesis protocol, and discusses its
potential, though currently uncharacterized, biological significance.

Chemical and Physical Data

A summary of the key quantitative data for 6-(3-Pyridinyl)-5-hexynenitrile is presented below.

Property Value

CAS Number 88940-62-9

Molecular Formula Ci1H1oN2

Molecular Weight 170.21 g/mol

IUPAC Name 6-(pyridin-3-yl)hex-5-ynenitrile

6-(3-pyridyl)-5-hexynenitrile, 6-pyridin-3-yl-hex-
Synonyms .
5-ynenitrile

Experimental Protocols
Synthesis of 6-(3-Pyridinyl)-5-hexynenitrile
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The synthesis of 6-(3-Pyridinyl)-5-hexynenitrile has been reported in the Journal of Medicinal

Chemistry (1987, 30, 1, 185-191). The following protocol is based on the general Sonogashira

coupling reaction, a common method for the formation of carbon-carbon bonds between a

terminal alkyne and an aryl or vinyl halide.

Materials:

3-Ethynylpyridine

5-Halovaleronitrile (e.g., 5-iodovaleronitrile or 5-bromovaleronitrile)
Palladium catalyst (e.qg., Tetrakis(triphenylphosphine)palladium(0))
Copper(l) salt (e.g., Copper(l) iodide)

Amine base (e.g., Triethylamine or Diisopropylethylamine)

Anhydrous solvent (e.g., Tetrahydrofuran or Dimethylformamide)

Procedure:

To a solution of 3-ethynylpyridine in an anhydrous solvent under an inert atmosphere (e.g.,
nitrogen or argon), add the 5-halovaleronitrile, a palladium catalyst, a copper(l) salt, and an
amine base.

The reaction mixture is typically stirred at room temperature or gently heated until the
reaction is complete, as monitored by a suitable analytical technique such as thin-layer
chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Upon completion, the reaction mixture is worked up by quenching with an aqueous solution
(e.g., saturated ammonium chloride), followed by extraction with an organic solvent.

The combined organic layers are washed, dried over an anhydrous drying agent (e.g.,
sodium sulfate or magnesium sulfate), and the solvent is removed under reduced pressure.

The crude product is then purified, typically by column chromatography on silica gel, to yield
pure 6-(3-Pyridinyl)-5-hexynenitrile.
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Biological Activity and Signaling Pathways

Currently, there is a lack of specific published data on the biological activity and the mechanism
of action of 6-(3-Pyridinyl)-5-hexynenitrile. However, the presence of the pyridine ring, a key
pharmacophore in numerous approved drugs, suggests potential for biological activity. Pyridine
derivatives are known to exhibit a wide range of pharmacological effects, including but not
limited to, antimicrobial, antiviral, anticancer, and anti-inflammatory activities.

The structural motif of a pyridine ring coupled to an alkynenitrile functionality presents a unique
chemical entity that warrants further investigation to determine its specific biological targets and
potential therapeutic applications.
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Caption: Sonogashira coupling for the synthesis of 6-(3-Pyridinyl)-5-hexynenitrile.
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Logical Relationship to Biological Activity

6-(3-Pyridinyl)-5-hexynenitrile
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« To cite this document: BenchChem. [Technical Guide: 6-(3-Pyridinyl)-5-hexynenitrile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8668697#6-3-pyridinyl-5-hexynenitrile-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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